![molecular formula C20H22ClN3O2 B269047 N-[4-(1-azepanylcarbonyl)phenyl]-N'-(4-chlorophenyl)urea](/img/structure/B269047.png)
N-[4-(1-azepanylcarbonyl)phenyl]-N'-(4-chlorophenyl)urea
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Overview
Description
N-[4-(1-azepanylcarbonyl)phenyl]-N'-(4-chlorophenyl)urea, also known as AC-42, is a novel small molecule drug that has been synthesized for potential use in the treatment of various neurological disorders. AC-42 is a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which plays an important role in regulating synaptic transmission and plasticity in the central nervous system. In
Mechanism of Action
N-[4-(1-azepanylcarbonyl)phenyl]-N'-(4-chlorophenyl)urea acts as a positive allosteric modulator of mGluR5, which is a G protein-coupled receptor that is widely expressed in the brain. Activation of mGluR5 leads to the stimulation of various intracellular signaling pathways, including the phospholipase C (PLC) pathway, which results in the release of intracellular calcium and the activation of protein kinase C (PKC). This compound binds to a site on mGluR5 that is distinct from the orthosteric binding site for glutamate, resulting in an increase in the affinity of mGluR5 for glutamate. This leads to an enhancement of mGluR5 signaling and the downstream effects on synaptic plasticity and neurotransmitter release.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in preclinical studies. In animal models of Parkinson's disease, this compound has been shown to improve motor function and reduce the loss of dopamine neurons in the substantia nigra. In animal models of schizophrenia, this compound has been shown to improve cognitive function and reduce the hyperactivity of dopaminergic neurons in the prefrontal cortex. In animal models of addiction, this compound has been shown to reduce drug-seeking behavior and attenuate the reinforcing effects of drugs of abuse.
Advantages and Limitations for Lab Experiments
N-[4-(1-azepanylcarbonyl)phenyl]-N'-(4-chlorophenyl)urea has a number of advantages for use in laboratory experiments. It is a small molecule drug that can be easily synthesized and purified. It has a well-defined mechanism of action that can be studied using a variety of biochemical and physiological assays. However, there are also some limitations to the use of this compound in laboratory experiments. It has a relatively short half-life and may require frequent dosing to maintain therapeutic levels. It may also have off-target effects on other mGluR subtypes or other neurotransmitter systems.
Future Directions
There are a number of future directions for the study of N-[4-(1-azepanylcarbonyl)phenyl]-N'-(4-chlorophenyl)urea. One area of research is the development of more potent and selective mGluR5 modulators that can be used for the treatment of neurological disorders. Another area of research is the investigation of the role of mGluR5 signaling in the development of neuropsychiatric disorders such as autism and depression. Finally, there is also interest in the use of mGluR5 modulators for the treatment of pain and inflammation, as mGluR5 is also expressed in peripheral tissues.
Synthesis Methods
The synthesis of N-[4-(1-azepanylcarbonyl)phenyl]-N'-(4-chlorophenyl)urea involves a series of chemical reactions starting from commercially available starting materials. The first step involves the reaction of 4-chloroaniline with 1-azepanecarbonyl chloride to form N-(4-chlorophenyl)-1-azepanecarboxamide. This intermediate is then reacted with 4-isocyanatobenzonitrile to form this compound. The final product is purified through a series of recrystallization steps.
Scientific Research Applications
N-[4-(1-azepanylcarbonyl)phenyl]-N'-(4-chlorophenyl)urea has been extensively studied for its potential therapeutic effects in various neurological disorders such as Parkinson's disease, schizophrenia, and addiction. In preclinical studies, this compound has been shown to improve cognitive function, reduce motor deficits, and attenuate drug-seeking behavior in animal models. These effects are thought to be mediated by the modulation of mGluR5 signaling, which plays a critical role in regulating synaptic plasticity and neurotransmitter release.
properties
Molecular Formula |
C20H22ClN3O2 |
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Molecular Weight |
371.9 g/mol |
IUPAC Name |
1-[4-(azepane-1-carbonyl)phenyl]-3-(4-chlorophenyl)urea |
InChI |
InChI=1S/C20H22ClN3O2/c21-16-7-11-18(12-8-16)23-20(26)22-17-9-5-15(6-10-17)19(25)24-13-3-1-2-4-14-24/h5-12H,1-4,13-14H2,(H2,22,23,26) |
InChI Key |
RPLHBVUEHBTGPI-UHFFFAOYSA-N |
SMILES |
C1CCCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)Cl |
Canonical SMILES |
C1CCCN(CC1)C(=O)C2=CC=C(C=C2)NC(=O)NC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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